Cas no 2248391-45-7 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate
• CAS No: 2248391-45-7
• MF: C₁₇H₉NO₆S₂
• MW: 387.38646197319
• CID: 5853483
• PubChem ID: 165978903
• Update Time: 2025-06-22

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526403
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate
• 2248391-45-7

• Inchi： 1S/C17H9NO6S2/c1-23-15(21)11-6-8-7-12(26-17(8)25-11)16(22)24-18-13(19)9-4-2-3-5-10(9)14(18)20/h2-7H,1H3
• InChI Key： QFINQWRARBEZKN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C=C(C(=O)OC)SC1=2

Computed Properties

• Exact Mass: 386.98712935g/mol
• Monoisotopic Mass: 386.98712935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 147Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate

Introduction to 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate (CAS No. 2248391-45-7)

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate, with the CAS number 2248391-45-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of thieno[2,3-b]thiophenes, which are known for their unique electronic and optical properties. The presence of the isoindole moiety further enhances its potential applications in various biological and pharmaceutical contexts.

The structure of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate is characterized by a central thieno[2,3-b]thiophene core flanked by two carboxylate groups and a substituted isoindole ring. The methyl group at the 5-position of the thieno[2,3-b]thiophene ring adds steric bulk and influences the compound's solubility and reactivity. The isoindole moiety, with its dioxo substituents, contributes to the compound's stability and electronic properties.

Recent studies have explored the potential of thieno[2,3-b]thiophenes in various applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of thieno[2,3-b]thiophene derivatives as potent inhibitors of specific enzymes involved in cancer progression. The introduction of the isoindole moiety in 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate further enhances its biological activity by providing additional binding sites and improving its interaction with target proteins.

In the realm of materials science, thieno[2,3-b]thiophenes have been investigated for their use in organic electronics. These compounds exhibit excellent charge transport properties and can be used in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The presence of carboxylate groups in 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate allows for easy functionalization and integration into various polymer matrices.

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate typically involves multi-step processes that include the formation of the thieno[2,3-b]thiophene core followed by functionalization with the isoindole moiety. Recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. For example, a one-pot synthesis method using palladium-catalyzed cross-coupling reactions has been reported to significantly reduce reaction times and improve overall efficiency.

The physical properties of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate, such as its melting point and solubility in various solvents, have been extensively studied. These properties are crucial for optimizing its use in both biological assays and material applications. For instance, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays for drug discovery.

In terms of biological activity, preliminary studies have shown that 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl thieno[2,3-b]thiophene-2,5-dicarboxylate exhibits promising anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation pathways and to induce apoptosis in cancer cells. These findings suggest that this compound could be a valuable lead for further drug development efforts.

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have shown that it exhibits low toxicity at therapeutic concentrations. This is an important consideration for its potential use as a therapeutic agent or as a component in advanced materials.

In conclusion,










the compound CAS No. (CAS No. ) exhibits a unique combination of structural features that make it a promising candidate for various applications in medicinal chemistry and materials science. This compound's potential as an inhibitor of key biological pathways, a component in advanced electronic materials, and its favorable physical properties warrant further investigation. Ongoing research is expected to uncover additional applications and optimize its use in both biological assays and material formulations. The continued exploration of this compound's properties and its derivatives will likely lead to significant advancements